Cas no 2168694-82-2 (2-4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylethan-1-amine)

• Product Name: 2-4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylethan-1-amine
• CAS No: 2168694-82-2
• MF: C₁₁H₁₆N₂OS
• MW: 224.322541236877
• CID: 6066526
• PubChem ID: 165519180
• Update Time: 2025-07-09

2-4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylethan-1-amine
• 2168694-82-2
• EN300-1269263
• 2-[4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-yl]ethan-1-amine

• Inchi： 1S/C11H16N2OS/c1-6-5-8(6)10(14)11-13-7(2)9(15-11)3-4-12/h6,8H,3-5,12H2,1-2H3
• InChI Key： XGFLUBPGKMBKKT-UHFFFAOYSA-N
• SMILES： S1C(CCN)=C(C)N=C1C(C1CC1C)=O

Computed Properties

• Exact Mass: 224.09833431g/mol
• Monoisotopic Mass: 224.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.2Ų

Additional information on 2-4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylethan-1-amine

Compound 2168694-82-2: 2-(4-Methylthiazolyl)ethanamine

The compound with CAS number 2168694-82-2, commonly referred to as 2-(4-methylthiazolyl)ethanamine, is a structurally unique organic compound that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing sulfur and nitrogen atoms. The thiazole ring in this compound is substituted with a methyl group at the 4-position and an ethanamine group at the 5-position, giving it the name 5-(aminomethyl)-4-methylthiazole.

Recent studies have highlighted the potential of this compound in various applications, particularly in drug discovery and material science. The thiazole framework is known for its versatility and ability to participate in diverse chemical reactions, making it a valuable building block in organic synthesis. Researchers have explored its reactivity under different conditions, revealing its propensity to undergo nucleophilic substitutions and additions, which are critical for constructing complex molecular architectures.

The synthesis of 5-(aminomethyl)-4-methylthiazole has been optimized through various methodologies, including one-pot synthesis routes that minimize the number of steps and improve overall efficiency. For instance, a recent study demonstrated the use of microwave-assisted synthesis to prepare this compound in high yield, showcasing the benefits of modern synthetic techniques in accelerating drug discovery processes.

In terms of pharmacological properties, this compound has exhibited interesting biological activities. Preclinical studies have indicated that it possesses moderate inhibitory effects on certain enzymes associated with inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate cellular signaling pathways has been explored, further underscoring its therapeutic potential.

One of the most promising aspects of 5-(aminomethyl)-4-methylthiazole is its role as a precursor in the synthesis of more complex molecules with enhanced bioactivity. By incorporating this compound into larger frameworks, researchers have successfully developed analogs with improved pharmacokinetic profiles and enhanced efficacy against various disease targets.

From a materials science perspective, this compound has also found applications in the development of novel materials with unique electronic properties. Its ability to form stable coordination complexes has made it a valuable component in the design of functional materials for electronic devices.

In conclusion, 5-(aminomethyl)-4-methylthiazole (CAS No: 2168694-82-2) is a versatile compound with significant potential across multiple disciplines. Its structural features, reactivity, and biological activities make it an invaluable tool in both academic research and industrial applications. As ongoing research continues to uncover new facets of its utility, this compound is poised to play an increasingly important role in advancing scientific innovation.